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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for the use of Methallyltrimethylsilane in a laboratory setting. Adherence to these
guidelines is crucial for ensuring a safe working environment and minimizing risks associated
with this chemical.

Hazard Identification and Classification

Methallyltrimethylsilane is a highly flammable liquid and vapor that can cause skin irritation.
[1][2] It is essential to be aware of its hazard classifications:

o Flammable Liquids: Category 2[1]

o Skin Irritation: Category 2[1][3]

Hazard Statements:

e H225: Highly flammable liquid and vapor.[1][2]
o H315: Causes skin irritation.[1][2][3]

Signal Word: Danger|[1]

Quantitative Data Summary
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A summary of the key physical and chemical properties of Methallyltrimethylsilane is
provided in the table below for easy reference.

Property Value Source
Molecular Formula C7H16Si [4]
Molecular Weight 128.29 g/mol [4]
Boiling Point 109-111 °C

Flash Point -6.11 °C (21.0 °F) - closed cup

Density 0.73 g/mL at 25 °C

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, the following engineering controls and
personal protective equipment (PPE) must be utilized.

Engineering Controls:
» Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][5]

o All metal parts of equipment must be grounded to avoid ignition of vapors by static electricity
discharge.[3][5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][5]

e Skin Protection:
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o Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin
exposure.[3][5]

o Flame retardant antistatic protective clothing is recommended.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, use a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator
filter).[6]

Safe Handling and Storage

Handling:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]

Use only non-sparking tools.[1][5]

Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[1][3]

Avoid contact with skin and eyes.[1][5]
Avoid inhalation of vapor or mist.[1][5]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a well-ventilated place and keep cool.[1][5]

Keep the container tightly closed.[1][5]

To maintain product quality, refrigeration is recommended.[5]
Store in a designated flammables area.[3]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[3][5]
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First-Aid Measures

In case of exposure, follow these first-aid procedures immediately:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1][3]

o After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water or shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.

[31[5]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[3]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.

Accidental Release and Fire-Fighting Measures

Accidental Release:

e Evacuate personnel to a safe area.

* Remove all sources of ignition.[1]

o Ensure adequate ventilation.[1]

o Wear appropriate personal protective equipment.

» Contain the spillage with a non-combustible absorbent material (e.g., sand, earth,
vermiculite).[1]

e Collect the absorbed material into a suitable, closed container for disposal.[1][5]
e Do not let the chemical enter drains.[1]

Fire-Fighting:
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» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[3][5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling Reaction Using Methallyltrimethylsilane

This protocol outlines a general procedure for a palladium-catalyzed cross-coupling reaction
involving Methallyltrimethylsilane. All steps must be performed in a well-ventilated fume
hood, and appropriate personal protective equipment must be worn at all times.

Materials:

Aryl halide (or triflate)

o Methallyltrimethylsilane

o Palladium catalyst (e.g., Pd(PPh3)4)

¢ Anhydrous solvent (e.g., THF, dioxane)

e Anhydrous fluoride source (e.g., TBAF, CsF)

e Schlenk flask or other suitable reaction vessel

« Inert gas supply (Nitrogen or Argon)

e Standard laboratory glassware

o Magnetic stirrer and stir bar
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Procedure:

 Inert Atmosphere: Assemble the reaction glassware and dry it thoroughly in an oven. Allow it
to cool to room temperature under a stream of inert gas (Nitrogen or Argon).

o Reagent Addition:

o To the reaction flask, add the aryl halide (1.0 eq), the palladium catalyst (e.g., 0.05 eq),
and the anhydrous fluoride source (e.g., 1.5 eq) under a positive pressure of inert gas.

o Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free
atmosphere.

e Solvent and Reagent Introduction:
o Add the anhydrous solvent via a syringe.

o Using a clean, dry syringe, carefully add Methallyltrimethylsilane (1.2 eq) to the reaction
mixture.

e Reaction:

o Stir the reaction mixture at the appropriate temperature (this will be substrate-dependent
and may range from room temperature to reflux) and monitor the reaction progress by a
suitable analytical technique (e.g., TLC, GC-MS).

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction by carefully adding a saturated aqueous solution of NH4CI.

o Transfer the mixture to a separatory funnel and extract with a suitable organic solvent
(e.g., ethyl acetate, diethyl ether).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure.
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e Purification:

o Purify the crude product by column chromatography on silica gel to obtain the desired
methallylated product.

e Waste Disposal:

o Dispose of all chemical waste, including solvents and reaction residues, in appropriately
labeled waste containers according to institutional and local regulations.

Visualizations

Below are diagrams illustrating key safety workflows and logical relationships for working with
Methallyltrimethylsilane.
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Preparation

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

:

Ensure Fume Hood is Operational

:

Set Up and Ground Equipment

Handlinvg & Use

Transfer Methallyltrimethylsilane
(Use Syringe/Cannula)

,

Perform Reaction Under
Inert Atmosphere

:

Monitor Reaction Progress

Cleanup & Disposal

Safely Quench Reaction

l

Segregate and Dispose of
Chemical Waste Properly

;

Decontaminate Glassware

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe laboratory use of Methallyltrimethylsilane.
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Spill or Exposure Occurs

ImmediatevResponse

Evacuate Immediate Area

Y
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Y
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- Flush with water for 15 min Y - Collect for disposal - Contact EH&S
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Click to download full resolution via product page

Caption: Emergency response plan for Methallyltrimethylsilane spills and exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Safe Handling of
Methallyltrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096022#safety-precautions-for-working-with-
methallyltrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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